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Compound of Interest

Compound Name: Benz(l)aceanthrylene
CAS No.: 211-91-6
Cat. No.: B126762

Get Quote

Technical Monograph: Benz[l]Jaceanthrylene

High-Potency Cyclopenta-Fused Polycyclic Aromatic Hydrocarbon (CP-PAH)[1]

Document Control:

Classification: Technical Safety & Handling Guide (TSHG)[1]

Subject: Benz[lJaceanthrylene (B[l]A)[1][2][3][4]

CAS Registry Number: 211-91-6[1][4]

Primary Hazard: Genotoxic Carcinogen (Category 1B)[1]

Executive Summary & Molecular Identity[1]

Benz[l]aceanthrylene is a cyclopenta-fused polycyclic aromatic hydrocarbon (CP-PAH).[1][2][3]
[5] Unlike alternant PAHs (e.g., Benzo[a]pyrene), CP-PAHs contain a five-membered ring fused
to the aromatic system. This structural feature significantly alters the compound's electronic
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properties and metabolic fate, often resulting in higher mutagenic potency than standard

reference PAHS.

This guide is designed for researchers investigating environmental mutagenesis, combustion

byproducts, or PAH metabolism. It synthesizes safety data with mechanistic toxicology to

ensure handling protocols are commensurate with the molecule's specific biological activity.

Physicochemical Data Table

Property Value / Description Note

Chemical Name Benz[llaceanthrylene Isomer of Benz[jlaceanthrylene
Distinct from [j] isomer (202-

CAS Number 211-91-6
33-5)

Molecular Formula C20H12

Molecular Weight 252.31 g/mol

Physical State Solid (Crystalline powder) Usually off-white to tan/yellow

DMSO, Dichloromethane,

Solubility Insoluble in water
Toluene
LogP (Predicted) ~5.8-6.2 Highly Lipophilic
] ] ] Experimental data sparse;
Melting Point >160°C (Predicted)

treat as high-melting solid

Hazard Identification & Toxicology[1]
GHS Classification (derived from CP-PAH class data)
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Hazard Class Category H-Code Hazard Statement
Carcinogenicity 1B H350 May cause cancer.[1]
Germ Cell Suspected of causing
o 2 H341 _
Mutagenicity genetic defects.[1]
] o Very toxic to aquatic
Aquatic Toxicity Acute 1 H400 ]
life.[1]
Very toxic to aquatic
Aquatic Toxicity Chronic 1 H410 life with long lasting

effects.[1][6]

Mechanistic Toxicology: The Cyclopenta-Ring Activation

Expert Insight: Standard PAHSs typically require metabolic activation at the "bay region" to form
diol-epoxides.[1] However, Benz[l]aceanthrylene possesses a fused cyclopenta-ring.[1][2][5]
Research indicates that oxidation at this five-membered ring (forming 1,2-oxides) is a primary
activation pathway, leading to DNA adducts that are often more resistant to repair than those
formed by BJ[a]P.

In comparative assays (mouse lymphoma and peripheral blood lymphocytes), B[I]A has
demonstrated higher cytotoxicity and a sharper elevation in Sister Chromatid Exchange (SCE)
frequencies than Benzo[a]pyrene, suggesting exceptional clastogenic potential [1, 2].[2]

Metabolic Activation Pathway (Diagram)

The following diagram illustrates the divergent metabolic activation of CP-PAHs compared to
standard PAHS, highlighting the critical role of the cyclopenta-ring oxidation.

N2-dG DNA Adduct
(High Mutagenicity)
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Benz[l|aceanthrylene Cytochrome P450 Secondary Path
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Figure 1: Metabolic activation pathways of Benz[l]Jaceanthrylene.[1] The red path denotes the
highly potent cyclopenta-ring oxidation unique to CP-PAHSs.

Safe Handling & Engineering Controls

Due to the high lipophilicity and potency of BJl]A, standard laboratory nitrile gloves are often
insufficient for prolonged handling, especially when the compound is dissolved in organic

solvents.
PPE Type Specification Rationale
) o ] ] Sufficient for weighing dry
Gloves (Dry Solid) Double Nitrile (min 5 mil)
powder.[1]
] Silver Shield (Laminate) or PAHs in DMSO/DCM can
Gloves (Solution) ] S )
Viton permeate nitrile in <5 mins.[1]

If handling open powder
Respiratory N95 (minimum) or P100 outside a hood (NOT
RECOMMENDED).[1]

Prevents particulate

Body Tyvek Lab Coat + Sleeves accumulation on cotton
clothing.[1]
] Standard protection against
Eye Chemical Splash Goggles

solvent splash.[1]

Experimental Protocol: Preparation of Stock Solutions

Obijective: Solubilize B[l]A safely for biological assays.

» Engineering Control: Perform all steps within a certified Class Il Biological Safety Cabinet
(BSC) or Chemical Fume Hood.[1]

e Weighing:

o Place a pre-tared vial inside the balance.
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o Use a disposable anti-static spatula.[1]

o Critical: Do not return excess powder to the source container to prevent cross-
contamination of the bulk stock.

e Solubilization:
o Add Dimethyl Sulfoxide (DMSO) to achieve a concentration of 10-50 mM.

o Vortex for 30 seconds. If dissolution is incomplete, sonicate in a water bath (sealed vial) at
37°C for 5 minutes.

o Note: Avoid Acetone if using plastic consumables, as it may leach plasticizers that interfere
with biological assays.

e Storage:
o Aliquot into amber glass vials (Teflon-lined caps).
o Store at -20°C.
o Label clearly: "DANGER: CARCINOGEN - CP-PAH".[1]

Emergency Response & Waste Management
Spill Response Workflow

In the event of a solid spill or solution spill, immediate containment is required to prevent
aerosolization.[1]
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Figure 2: Emergency response workflow for Benz[lJaceanthrylene spills. Emphasis on
preventing aerosolization of dry powder.

Deactivation (Surface Decontamination)

Unlike biological agents, PAHs cannot be "killed" with bleach.[1] They must be chemically
degraded or physically removed.

e Removal: Wipe surfaces with Ethanol (70%) or Acetone to solubilize residues.

o Destruction (Advanced): For heavy contamination, use a solution of Potassium
Permanganate (KMnOQOa) in dilute sulfuric acid (oxidizing agent), though this is corrosive and
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requires specific compatibility checks.[1] Standard soap and water is ineffective.
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(Note: While specific SDSs for the [l] isomer are rare, toxicity data is heavily supported by the

structural analog studies cited above.)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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